Cas no 1026417-03-7 (Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate)
Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 3-METHYL-7-OXO-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDINE-6-CARBOXYLATE
- ethyl 3-methyl-7-oxo-5,6-dihydrocyclopenta[c]pyridine-6-carboxylate
- Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate
-
- MDL: MFCD27922158
- Inchi: 1S/C12H13NO3/c1-3-16-12(15)9-5-8-4-7(2)13-6-10(8)11(9)14/h4,6,9H,3,5H2,1-2H3
- InChI Key: ZFKCLYRGGDRTAW-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(C2C=NC(C)=CC=2C1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 303
- XLogP3: 1.5
- Topological Polar Surface Area: 56.3
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 335.4±42.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E938280-10mg |
Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopenta[c]pyridine-6-carboxylate |
1026417-03-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E938280-50mg |
Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopenta[c]pyridine-6-carboxylate |
1026417-03-7 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E938280-100mg |
Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopenta[c]pyridine-6-carboxylate |
1026417-03-7 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM363912-1g |
Ethyl 3-methyl-7-oxo-6,7-dihydro-5h-cyclopenta[c]pyridine-6-carboxylate |
1026417-03-7 | 95% | 1g |
$517 | 2022-06-14 | |
| abcr | AB449401-250 mg |
Ethyl 3-methyl-7-oxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylate |
1026417-03-7 | 250MG |
€328.40 | 2022-03-02 | ||
| abcr | AB449401-1 g |
Ethyl 3-methyl-7-oxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylate |
1026417-03-7 | 1g |
€773.70 | 2022-03-02 | ||
| Alichem | A029198448-1g |
Ethyl 3-methyl-7-oxo-6,7-dihydro-5h-cyclopenta[c]pyridine-6-carboxylate |
1026417-03-7 | 95% | 1g |
$484.50 | 2023-09-04 | |
| abcr | AB449401-250mg |
Ethyl 3-methyl-7-oxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylate; . |
1026417-03-7 | 250mg |
€375.30 | 2024-04-21 | ||
| abcr | AB449401-1g |
Ethyl 3-methyl-7-oxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylate; . |
1026417-03-7 | 1g |
€858.40 | 2024-04-21 | ||
| 1PlusChem | 1P00HAAN-100mg |
Ethyl3-methyl-7-oxo-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylate |
1026417-03-7 | 95% | 100mg |
$252.00 | 2023-12-27 |
Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate
Comprehensive Overview of Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate (CAS No. 1026417-03-7)
Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate (CAS No. 1026417-03-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of cyclopentacpyridine derivatives, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate" or "CAS 1026417-03-7 applications", highlighting its relevance in modern scientific inquiries.
The molecular structure of Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate features a fused cyclopentacpyridine core, which is a key motif in many bioactive molecules. This structural characteristic makes it a valuable intermediate in the synthesis of more complex compounds, particularly in the development of small-molecule therapeutics. Recent trends in drug development emphasize the importance of such intermediates, as evidenced by the growing interest in "heterocyclic compounds in medicinal chemistry" and "pyridine derivatives for drug design".
One of the most frequently asked questions about CAS No. 1026417-03-7 revolves around its synthetic pathways. The compound can be synthesized through multi-step organic reactions, often involving condensation and cyclization steps. Researchers are particularly interested in optimizing these processes to improve yield and purity, as reflected in searches for "efficient synthesis of Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate". Additionally, its solubility and stability under various conditions are critical parameters for its practical use, making topics like "physicochemical properties of CAS 1026417-03-7" highly relevant.
In the context of pharmaceutical applications, Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate has been explored as a precursor for potential kinase inhibitors and anti-inflammatory agents. The rise of personalized medicine and targeted therapies has increased the demand for novel heterocyclic scaffolds, positioning this compound as a promising candidate. Searches such as "pyridine-based drug candidates 2024" or "emerging intermediates in pharma" underscore this trend.
Beyond pharmaceuticals, CAS No. 1026417-03-7 also finds utility in material science, particularly in the development of organic semiconductors and ligands for catalysis. Its conjugated system and functional groups make it suitable for modifying electronic properties, aligning with the growing interest in "organic electronic materials" and "sustainable catalysis". Researchers often investigate its thermal stability and optical properties, as these are crucial for its performance in such applications.
Quality control and analytical characterization of Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate are essential for ensuring its suitability in various applications. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. Queries such as "analytical methods for CAS 1026417-03-7" or "spectroscopic data of cyclopentacpyridine derivatives" reflect the need for reliable characterization protocols.
In summary, Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate (CAS No. 1026417-03-7) is a multifaceted compound with broad applications in pharmaceuticals, material science, and chemical synthesis. Its unique structure and functional versatility make it a subject of ongoing research, as evidenced by the frequent searches for "latest research on CAS 1026417-03-7" and "future prospects of pyridine derivatives". As scientific advancements continue, this compound is likely to play an increasingly important role in innovative technologies and therapies.
1026417-03-7 (Ethyl 3-Methyl-7-oxo-6,7-dihydro-5h-cyclopentacpyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)